![molecular formula C16H12Cl3NO3 B3538616 N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide](/img/structure/B3538616.png)
N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide
Overview
Description
N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide, also known as CF3, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.
Scientific Research Applications
N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide has been studied extensively for its potential applications in various fields, including medicine, agriculture, and materials science. In medicine, this compound has been shown to exhibit anti-inflammatory and anti-cancer properties. It has also been studied for its potential use as a diagnostic tool for Alzheimer's disease. In agriculture, this compound has been investigated for its potential use as a herbicide. In materials science, this compound has been studied for its potential use as a building block for the synthesis of organic materials.
Mechanism of Action
The mechanism of action of N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide is not fully understood. However, studies have shown that it may exert its anti-inflammatory and anti-cancer effects through the inhibition of certain enzymes and signaling pathways. It has also been suggested that this compound may interact with amyloid-beta peptides, which are implicated in the development of Alzheimer's disease.
Biochemical and Physiological Effects
This compound has been shown to exhibit anti-inflammatory and anti-cancer effects in vitro and in vivo. It has also been shown to inhibit the growth of certain cancer cells. In addition, this compound has been shown to reduce the production of amyloid-beta peptides in vitro, which may have implications for the treatment of Alzheimer's disease.
Advantages and Limitations for Lab Experiments
One advantage of N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide is its versatility, as it can be used for various applications in different fields. Another advantage is its relatively simple synthesis method. However, one limitation of this compound is its potential toxicity, which may limit its use in certain applications. Additionally, this compound may have limited solubility in certain solvents, which may affect its effectiveness in certain experiments.
Future Directions
There are several future directions for the study of N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide. In medicine, further research is needed to fully understand the mechanism of action of this compound and its potential use as a therapeutic agent. In agriculture, further research is needed to determine the efficacy and safety of this compound as a herbicide. In materials science, further research is needed to explore the potential use of this compound as a building block for the synthesis of organic materials. Additionally, further research is needed to investigate the potential toxicity of this compound and its effects on the environment.
properties
IUPAC Name |
N-(3-chloro-4-methylphenyl)-2-(2,6-dichloro-4-formylphenoxy)acetamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12Cl3NO3/c1-9-2-3-11(6-12(9)17)20-15(22)8-23-16-13(18)4-10(7-21)5-14(16)19/h2-7H,8H2,1H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UDLGUDMOLPVQCS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)NC(=O)COC2=C(C=C(C=C2Cl)C=O)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12Cl3NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
372.6 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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